Cas no 1824299-54-8 (5-Ethynyl-2-fluoro-pyridine)

5-Ethynyl-2-fluoro-pyridine is a fluorinated pyridine derivative featuring an ethynyl functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research. The presence of both fluorine and ethynyl groups enhances its reactivity, enabling selective cross-coupling reactions such as Sonogashira and click chemistry applications. Its structural properties facilitate the development of bioactive compounds, particularly in medicinal chemistry for targeted drug design. The fluorine atom contributes to improved metabolic stability and binding affinity in molecular scaffolds. This compound is particularly valuable in the synthesis of heterocyclic frameworks and advanced materials, offering precise functionalization opportunities for researchers in academia and industry.
5-Ethynyl-2-fluoro-pyridine structure
5-Ethynyl-2-fluoro-pyridine structure
Product Name:5-Ethynyl-2-fluoro-pyridine
CAS No:1824299-54-8
MF:C7H4FN
MW:121.111764907837
MDL:MFCD13175289
CID:5182106
Update Time:2026-03-05

5-Ethynyl-2-fluoro-pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Ethynyl-2-fluoro-pyridine
    • MDL: MFCD13175289
    • Inchi: 1S/C7H4FN/c1-2-6-5-9-4-3-7(6)8/h1,3-5H
    • InChI Key: XNEJYQBJFDDHRH-UHFFFAOYSA-N
    • SMILES: C1=NC=CC(F)=C1C#C

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Additional information on 5-Ethynyl-2-fluoro-pyridine

Comprehensive Overview of 5-Ethynyl-2-fluoro-pyridine (CAS No. 1824299-54-8)

5-Ethynyl-2-fluoro-pyridine (CAS No. 1824299-54-8) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features an ethynyl group at the 5-position and a fluoro substituent at the 2-position of the pyridine ring, making it a versatile intermediate for cross-coupling reactions and click chemistry applications. Its molecular formula, C7H4FN, and molecular weight of 121.11 g/mol, along with its high purity (>98%), make it a valuable building block in synthetic chemistry.

In recent years, the demand for fluorinated pyridines like 5-Ethynyl-2-fluoro-pyridine has surged, driven by their role in the development of PET imaging probes and bioconjugation techniques. Researchers frequently search for "5-Ethynyl-2-fluoro-pyridine synthesis" or "CAS 1824299-54-8 applications" to explore its potential in drug discovery and material science. The compound's ability to participate in Sonogashira coupling and Huisgen cycloaddition reactions has made it a hotspot for designing novel small-molecule inhibitors and fluorescent labels.

One of the trending topics in organic chemistry is the use of alkyne-functionalized pyridines for targeted drug delivery. 5-Ethynyl-2-fluoro-pyridine is often discussed in forums and publications focusing on "bioorthogonal chemistry" and "precision medicine." Its compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC) enables seamless integration into biomolecular scaffolds, addressing challenges in cancer therapeutics and diagnostic imaging.

From an industrial perspective, CAS 1824299-54-8 is classified as a high-value specialty chemical. Suppliers and manufacturers emphasize its low toxicity profile and stability under ambient conditions, which are critical for large-scale applications. Searches like "buy 5-Ethynyl-2-fluoro-pyridine" or "1824299-54-8 supplier" reflect its commercial relevance. Additionally, its role in catalysis and polymer chemistry aligns with the growing interest in sustainable synthetic methods and green chemistry.

In summary, 5-Ethynyl-2-fluoro-pyridine (CAS No. 1824299-54-8) stands at the intersection of innovation and practicality. Its applications span from medicinal chemistry to advanced materials, making it a compound of choice for researchers tackling global health challenges and technological advancements. As the scientific community continues to explore its potential, this fluorinated pyridine derivative is poised to remain a key player in cutting-edge research.

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